1,3-Dielaidin
1,3-Dielaidin
1,3-Dielaidoyl glycerol is a diacylglycerol that contains elaidic acid at the sn-1 and sn-3 positions.
Brand Name:
Vulcanchem
CAS No.:
98168-52-6
VCID:
VC20865132
InChI:
InChI=1S/C39H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37,40H,3-16,21-36H2,1-2H3/b19-17+,20-18+
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)O
Molecular Formula:
C39H72O5
Molecular Weight:
621 g/mol
1,3-Dielaidin
CAS No.: 98168-52-6
Cat. No.: VC20865132
Molecular Formula: C39H72O5
Molecular Weight: 621 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,3-Dielaidoyl glycerol is a diacylglycerol that contains elaidic acid at the sn-1 and sn-3 positions. |
|---|---|
| CAS No. | 98168-52-6 |
| Molecular Formula | C39H72O5 |
| Molecular Weight | 621 g/mol |
| IUPAC Name | [2-hydroxy-3-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate |
| Standard InChI | InChI=1S/C39H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37,40H,3-16,21-36H2,1-2H3/b19-17+,20-18+ |
| Standard InChI Key | DRAWQKGUORNASA-XPWSMXQVSA-N |
| Isomeric SMILES | CCCCCCCC/C=C/CCCCCCCC(=O)OCC(O)COC(=O)CCCCCCC/C=C/CCCCCCCC |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)O |
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